![molecular formula C9H22BF4P B047871 Triisopropylphosphonium tetrafluoroborate CAS No. 121099-07-8](/img/structure/B47871.png)
Triisopropylphosphonium tetrafluoroborate
Overview
Description
Synthesis Analysis
The synthesis of triisopropylphosphonium tetrafluoroborate-like compounds involves palladium-catalyzed reactions and aromatic nucleophilic substitution processes. For example, a novel palladium-catalyzed synthesis of arylphosphonates from arenediazonium tetrafluoroborates and triethylphosphite demonstrates the compound's role in forming C-P bonds, highlighting its importance in organic synthesis (Berrino et al., 2010).
Molecular Structure Analysis
The molecular structure of related phosphonium compounds has been extensively studied. For instance, the structural analysis of 1,4-bis(dimesitylphosphino)-2,3,5,6-tetrafluorobenzene and its derivatives revealed unusually large bond angles around phosphorus atoms, indicating steric hindrance and its impact on molecular geometry (Sasaki et al., 1999).
Chemical Reactions and Properties
This compound participates in various chemical reactions, demonstrating versatile reactivity and utility in organic synthesis. For example, its role in the formation of phosphonium Di- and monocations in superacid media showcases its reactivity and potential for generating novel phosphorus-containing compounds (Laali et al., 1993).
Physical Properties Analysis
The physical properties of phosphonium-derived ionic liquids, including those similar to this compound, have been evaluated for their tribological characteristics. These studies indicate that the chemical structure of such salts significantly affects their tribological performance, highlighting the importance of phosphonium cations in material science (Minami et al., 2010).
Chemical Properties Analysis
The chemical properties of phosphonium salts, including reactivity and stability, have been a subject of research, offering insights into their applications in synthesis and catalysis. For instance, the study on the synthesis of stable multifunctional C-phosphonio phosphorus vinyl ylides sheds light on the reactivity of phosphonium compounds under various conditions, contributing to the understanding of their chemical behavior (Dyer et al., 1996).
Safety and Hazards
Mechanism of Action
Target of Action
Triisopropylphosphonium tetrafluoroborate is primarily used as an organic phosphine reagent . It serves as a phosphine source in organic synthesis reactions. It is often used as a ligand in transition metal-catalyzed C-C bond formation reactions.
Mode of Action
The compound’s phosphine moiety can coordinate with metal centers, facilitating various reactions such as Buchwald-Hartwig cross-coupling, Heck reactions, Hiyama couplings, Negishi couplings, Sonogashira couplings, Stille couplings, and Suzuki-Miyaura couplings. This coordination enhances reaction efficiency and selectivity.
Biochemical Pathways
It is known to participate in various chemical reactions, demonstrating versatile reactivity and utility in organic synthesis .
Result of Action
The result of this compound’s action is the facilitation of various types of coupling reactions . It plays a crucial role in the formation of phosphonium Di- and monocations in superacid media, showcasing its reactivity and potential for generating novel phosphorus-containing compounds .
Action Environment
This compound is a powder form substance. It should be stored under inert gas (nitrogen or Argon) at 2-8°C . It should be kept away from fire sources and high temperatures, and avoid contact with oxidizers and flammable substances . When stored, it should be sealed and kept in a dry, well-ventilated place . These environmental factors can influence the compound’s action, efficacy, and stability.
properties
IUPAC Name |
tri(propan-2-yl)phosphanium;tetrafluoroborate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H21P.BF4/c1-7(2)10(8(3)4)9(5)6;2-1(3,4)5/h7-9H,1-6H3;/q;-1/p+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGBIZABAOCDZNU-UHFFFAOYSA-O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](F)(F)(F)F.CC(C)[PH+](C(C)C)C(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H22BF4P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90455500 | |
Record name | TRIISOPROPYLPHOSPHONIUM TETRAFLUOROBORATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90455500 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
121099-07-8 | |
Record name | TRIISOPROPYLPHOSPHONIUM TETRAFLUOROBORATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90455500 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Triisopropylphosphonium tetrafluoroborate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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